(2-((3,4-dichlorobenzyl)thio)-1-(4-fluorobenzyl)-1H-imidazol-5-yl)methanol

• IUPAC Name: [2-[(3,4-dichlorophenyl)methylsulfanyl]-3-[(4-fluorophenyl)methyl]imidazol-4-yl]methanol
• InChI: InChI=1S/C18H15Cl2FN2OS/c19-16-6-3-13(7-17(16)20)11-25-18-22-8-15(10-24)23(18)9-12-1-4-14(21)5-2-12/h1-8,24H,9-11H2
• InChI Key: LKCOEBHKBCTPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=CN=C2SCC3=CC(=C(C=C3)Cl)Cl)CO)F
• Molecular Formula: C18H15Cl2FN2OS
• Molecular Weight: 397.3 g/mol

Description

(2-((3,4-dichlorobenzyl)thio)-1-(4-fluorobenzyl)-1H-imidazol-5-yl)methanol is a chemical compound that belongs to the class of imidazole antifungal agents. The compound has gained significant attention in recent years due to its potential therapeutic applications in the field of medicine.

Scientific Research Applications

Methanol Toxicity Treatment

Methanol, a simple molecule related by functional group similarity (though not identical) to the specified compound, has been extensively studied for its toxicity and treatment. Fomepizole, an antidote for methanol poisoning, exemplifies the application of specific inhibitors in treating toxic ingestions. Studies have demonstrated its effectiveness in preventing the toxic metabolization of methanol, highlighting the importance of targeted biochemical interventions in clinical toxicology (Brown et al., 2001), (Brabander et al., 2005).

Antimycotic Applications

Research into the treatment of Pityriasis versicolor, a skin condition caused by yeast, using sertaconazole, showcases the application of imidazole-derived compounds in dermatology. Sertaconazole's efficacy in treating fungal infections emphasizes the potential of similar structured compounds in antimycotic therapy (Nasarre et al., 1992).

Anesthetic Uses

Midazolam, a benzodiazepine with an imidazole structure, provides insights into the use of such compounds in anesthesia, particularly for short surgical procedures. The balancing of hypnotic efficacy and safety in anesthesia induction and maintenance illustrates the broader applicability of imidazole derivatives in medical procedures (Fragen & Caldwell, 1981).

Biomonitoring and Environmental Health

Lysmeral, used in consumer products, is monitored through biomonitoring studies to understand human exposure to synthetic fragrances. Such research underscores the importance of chemical monitoring for public health, indicating how structurally related compounds might be studied for their environmental and health impacts (Scherer et al., 2017).